Cas no 1706448-66-9 (5-[4-(3-Fluoro-benzyloxy)-3-iodo-phenyl]-[1,3,4]oxadiazol-2-ylamine)

• Product Name: 5-[4-(3-Fluoro-benzyloxy)-3-iodo-phenyl]-[1,3,4]oxadiazol-2-ylamine
• CAS No: 1706448-66-9
• MF: C₁₅H₁₁FIN₃O₂
• MW: 411.169618844986
• CID: 5191181
• Update Time: 2025-10-11

5-[4-(3-Fluoro-benzyloxy)-3-iodo-phenyl]-[1,3,4]oxadiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-[4-(3-Fluoro-benzyloxy)-3-iodo-phenyl]-[1,3,4]oxadiazol-2-ylamine
• 1,3,4-Oxadiazol-2-amine, 5-[4-[(3-fluorophenyl)methoxy]-3-iodophenyl]-

• Inchi： 1S/C15H11FIN3O2/c16-11-3-1-2-9(6-11)8-21-13-5-4-10(7-12(13)17)14-19-20-15(18)22-14/h1-7H,8H2,(H2,18,20)
• InChI Key： ZIWKBKJFBVNLTB-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(OCC3=CC=CC(F)=C3)C(I)=C2)=NN=C1N

Additional information on 5-[4-(3-Fluoro-benzyloxy)-3-iodo-phenyl]-[1,3,4]oxadiazol-2-ylamine

Comprehensive Overview of 5-[4-(3-Fluoro-benzyloxy)-3-iodo-phenyl]-[1,3,4]oxadiazol-2-ylamine (CAS No. 1706448-66-9)

The compound 5-[4-(3-Fluoro-benzyloxy)-3-iodo-phenyl]-[1,3,4]oxadiazol-2-ylamine (CAS No. 1706448-66-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the [1,3,4]oxadiazole core and 3-fluoro-benzyloxy substituent, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery for resistant pathogens and targeted cancer therapies.

In recent years, the demand for heterocyclic compounds like 5-[4-(3-Fluoro-benzyloxy)-3-iodo-phenyl]-[1,3,4]oxadiazol-2-ylamine has surged due to their versatility in medicinal chemistry. The presence of both iodine and fluorine atoms in its structure enhances its binding affinity to biological targets, a property highly sought after in PET imaging probes and radiopharmaceuticals. This aligns with the growing interest in precision medicine and theranostics, where multifunctional molecules play a pivotal role.

Synthetic routes to CAS 1706448-66-9 often involve palladium-catalyzed cross-coupling reactions, reflecting the broader shift toward green chemistry and atom-efficient methodologies. The compound’s oxadiazole-2-ylamine moiety is particularly noteworthy, as this scaffold is frequently explored for its hydrogen-bonding capacity—a critical feature in protein-ligand interactions. Such properties are frequently queried in academic databases, with search terms like "oxadiazole derivatives in drug design" or "halogenated phenyl compounds" showing increased traction.

From an industrial perspective, 5-[4-(3-Fluoro-benzyloxy)-3-iodo-phenyl]-[1,3,4]oxadiazol-2-ylamine exemplifies the convergence of small-molecule innovation and intellectual property development. Patents referencing its structural analogs often highlight applications in neurodegenerative disease modulation—a hot topic given the rising global prevalence of conditions like Alzheimer’s. This connection to disease-modifying therapies makes the compound relevant to both investors and researchers searching for "next-generation CNS drugs".

Analytical characterization of this compound typically employs LC-MS and NMR spectroscopy, techniques frequently discussed in forums about compound purity verification. Its logP and solubility profiles are also critical data points for researchers optimizing bioavailability—a recurring challenge in preclinical development phases. These practical considerations resonate with search queries such as "improving drug-like properties of oxadiazoles".

In summary, CAS 1706448-66-9 represents a compelling case study in modern chemical research, bridging structural complexity with therapeutic potential. Its relevance to trending topics like targeted drug delivery and multi-kinase inhibition ensures its continued prominence in scientific literature and commercial pipelines alike.